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Compound of Interest

Compound Name: Triclocarban-13C6

Cat. No.: B15557566

Essential safety and logistical information for researchers, scientists, and drug development
professionals on the proper handling and disposal of Triclocarban-13C6.

This document provides a comprehensive operational and disposal plan for Triclocarban-
13C6, a stable isotope-labeled form of the broad-spectrum antibacterial compound
Triclocarban. Adherence to these procedures is critical to ensure personnel safety and
environmental protection, given that Triclocarban is recognized as very toxic to aquatic life with
long-lasting effects and as a potential endocrine-disrupting chemical.[1][2][3][4]

Immediate Safety and Handling

Prior to handling Triclocarban-13CS6, it is imperative to consult the Safety Data Sheet (SDS)
and be fully aware of the potential hazards.

Personal Protective Equipment (PPE):

e Gloves: Wear appropriate chemical-resistant gloves.

o Eye Protection: Use safety glasses or goggles.[4]

o Lab Coat: A standard lab coat is required to prevent skin contact.

o Respiratory Protection: If there is a risk of dust or aerosol generation, use a NIOSH/MSHA
approved respirator.[2]
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Engineering Controls:

» Handle the compound in a well-ventilated area, preferably within a chemical fume hood to
minimize inhalation exposure.[2]

e Provide appropriate exhaust ventilation at places where dust may be formed.[2]
Emergency First Aid:

o Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation occurs,
seek medical attention.[2][4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and get medical attention if irritation persists.[2]

[4]
 Inhalation: Move the person to fresh air. If symptoms develop, call a physician.[2]

 Ingestion: Rinse mouth and seek medical attention if symptoms occur.[2]

Storage and Handling Procedures

Proper storage is essential to maintain the integrity of Triclocarban-13C6 and to prevent
accidental release.

o Store in the original, tightly closed container in a well-ventilated place.[2]
o Keep away from incompatible materials.[2]

e For solutions in solvent, storage at -80°C is recommended for up to 2 years, and at -20°C for
up to 1 year.[1]

Step-by-Step Disposal Protocol

The disposal of Triclocarban-13C6 and its associated waste must be conducted in a manner
that avoids environmental release.[2][4] While one safety data sheet indicates that the product
in its pure state may not be classified as hazardous waste under federal regulations (40 CFR
261.4 (b)(4)), it is the responsibility of the user to determine the waste classification at the time
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of disposal.[5] Furthermore, due to its high aquatic toxicity, it is often transported as an
environmentally hazardous substance.[5]

Step 1: Waste Identification and Segregation
e Unused Product: Pure, unadulterated Triclocarban-13C6.

o Contaminated Materials: Items such as gloves, weigh boats, pipette tips, and paper towels
that have come into direct contact with the compound.

o Contaminated Solvents: Any solvents used to dissolve or rinse glassware containing
Triclocarban-13C6.

o Empty Containers: The original product vial or any secondary containers. Empty containers
may retain product residue.[5]

Step 2: Waste Collection and Labeling

o Collect all Triclocarban-13C6 waste in a designated, leak-proof, and properly sealed
hazardous waste container.

e The container must be clearly labeled with "Hazardous Waste," the full chemical name
"Triclocarban-13C6," and the associated hazards (e.g., "Toxic to Aquatic Life").

Step 3: Disposal of Unused Product and Contaminated Materials

e Itis recommended to contact a licensed professional waste disposal service for the disposal
of this material.[6]

» Do not dispose of solid Triclocarban-13C6 or contaminated materials in the regular trash.
o Place all solid waste into the designated hazardous waste container.
Step 4: Disposal of Contaminated Solvents

o Collect all contaminated solvents in a separate, compatible hazardous waste container. Do
not mix with other solvent waste streams unless permitted by your institution's hazardous
waste management plan.
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¢ Label the container with the solvent name and "Contains Triclocarban-13C6."

Step 5: Decontamination of Glassware

e Rinse contaminated glassware with a suitable solvent (e.g., DMSO, as it is used for

solubilization) three times.[7]

o Collect the rinsate as hazardous waste.

 After the initial solvent rinse, the glassware can typically be washed with soap and water.

Step 6: Final Disposal

» Arrange for the pickup of all hazardous waste containers by your institution's Environmental

Health and Safety (EHS) department or a certified hazardous waste contractor.

e Ensure all required waste disposal forms are completed accurately.

Quantitative Data Summary

Property Value Source
Molecular Formula C713CeHoCIzN20 [7]
Molecular Weight 321.54 g/mol [7]
CAS Number 1216457-76-9 [7]
Storage (Solid) Room temperature for 3 years  [7]

-80°C for 2 years; -20°C for 1

year

Storage (In Solvent)

[1]

In DMSO: 100 mg/mL (311.00

Solubility M)
m

[7]

Disposal Workflow
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Triclocarban-13C6 Disposal Decision Pathway
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Caption: Decision pathway for the proper disposal of Triclocarban-13C6 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]
. cdn.chemservice.com [cdn.chemservice.com]

. Federal Environmental Quality Guidelines - triclocarban - Canada.ca [canada.ca]

. chemsynth.co.in [chemsynth.co.in]

1
2
3
e 4. sigmaaldrich.com [sigmaaldrich.com]
5
6. Triclocarban | C13H9CI3N20 | CID 7547 - PubChem [pubchem.ncbi.nim.nih.gov]
7

. file.medchemexpress.com [file.medchemexpress.com]

¢ To cite this document: BenchChem. [Proper Disposal of Triclocarban-13C6: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557566#triclocarban-13c6-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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